Cas no 2137558-41-7 (2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)-)

• Product Name: 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)-
• CAS No: 2137558-41-7
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5277568
• Update Time: 2025-05-26

2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)-

• Inchi： 1S/C13H24N2O/c1-6-10(7-2)14-8-12-15-11(9-16-12)13(3,4)5/h9-10,14H,6-8H2,1-5H3
• InChI Key： JYYGKPCCTZZUGW-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)(C)C)N=C1CNC(CC)CC

Additional information on 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)-

Comprehensive Overview of 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)- (CAS No. 2137558-41-7)

The compound 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)- (CAS No. 2137558-41-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique oxazole core, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The presence of a tert-butyl group at the 4-position and an N-(1-ethylpropyl) substituent on the amine moiety enhances its steric and electronic properties, making it a valuable intermediate in synthetic applications.

In recent years, the demand for heterocyclic compounds like 2-Oxazolemethanamine has surged due to their versatility in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a bioactive scaffold, given the oxazole ring's prevalence in pharmaceuticals targeting inflammation, infections, and metabolic disorders. The compound's CAS No. 2137558-41-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in R&D.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for complex molecules. 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)- can be synthesized via catalytic cyclization or multicomponent reactions, aligning with the industry's shift toward greener protocols. Its structural motifs are also being studied for applications in organic electronics, such as OLEDs and conductive polymers, where heterocycles play a pivotal role in charge transport.

From a commercial perspective, suppliers and manufacturers often highlight the compound's high purity and custom synthesis options to meet diverse research needs. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality. Additionally, its stability under various storage conditions makes it a reliable choice for long-term experimental use.

As the scientific community continues to investigate structure-activity relationships (SAR), derivatives of 2-Oxazolemethanamine are being optimized for enhanced efficacy and selectivity. This aligns with broader trends in precision medicine and targeted therapy, where tailored molecular designs are critical. The compound's CAS No. 2137558-41-7 serves as a key identifier in patent literature, underscoring its intellectual property significance.

In summary, 2-Oxazolemethanamine, 4-(1,1-dimethylethyl)-N-(1-ethylpropyl)- represents a promising candidate for both academic and industrial applications. Its multifaceted utility—from drug development to advanced materials—positions it as a compound of enduring interest. Future research may uncover novel derivatives or innovative synthetic routes, further expanding its potential in cutting-edge technologies.